Cas no 919791-86-9 (Anthracene, 9,9',9''-[1,1'-biphenyl]-3,3',5-triyltris[10-phenyl-)

Anthracene, 9,9',9''-[1,1'-biphenyl]-3,3',5-triyltris[10-phenyl- structure
919791-86-9 structure
Product Name:Anthracene, 9,9',9''-[1,1'-biphenyl]-3,3',5-triyltris[10-phenyl-
CAS No:919791-86-9
MF:C72H46
MW:911.135658740997
CID:760886
PubChem ID:57757291
Update Time:2025-04-19

Anthracene, 9,9',9''-[1,1'-biphenyl]-3,3',5-triyltris[10-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Anthracene, 9,9',9''-[1,1'-biphenyl]-3,3',5-triyltris[10-phenyl-
    • CTK3H2751
    • 919791-86-9
    • 9,9',9''-([1,1'-Biphenyl]-3,3',5-triyl)tris(10-phenylanthracene)
    • DTXSID40727845
    • Inchi: 1S/C72H46/c1-4-23-47(24-5-1)67-55-31-10-16-37-61(55)70(62-38-17-11-32-56(62)67)51-30-22-29-50(43-51)52-44-53(71-63-39-18-12-33-57(63)68(48-25-6-2-7-26-48)58-34-13-19-40-64(58)71)46-54(45-52)72-65-41-20-14-35-59(65)69(49-27-8-3-9-28-49)60-36-15-21-42-66(60)72/h1-46H
    • InChI Key: RQEQUKYMYSJUJH-UHFFFAOYSA-N
    • SMILES: C1(=C2C=CC=CC2=C(C2C=CC=CC=2)C2=CC=CC=C12)C1C=C(C2C=CC=C(C=2)C2=C3C=CC=CC3=C(C3C=CC=CC=3)C3=CC=CC=C23)C=C(C=1)C1=C2C=CC=CC2=C(C2C=CC=CC=2)C2=CC=CC=C12

Computed Properties

  • Exact Mass: 910.359951467g/mol
  • Monoisotopic Mass: 910.359951467g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 72
  • Rotatable Bond Count: 7
  • Complexity: 1560
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 20.8
  • Topological Polar Surface Area: 0Ų
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